Cas no 60519-54-2 (2-methyl-N,N'-bis(4-methylphenyl)propanediamide)

• Product Name: 2-methyl-N,N'-bis(4-methylphenyl)propanediamide
• CAS No: 60519-54-2
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 6028286
• PubChem ID: 832562
• Update Time: 2025-06-11

2-methyl-N,N'-bis(4-methylphenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N,N'-bis(4-methylphenyl)propanediamide
• CHEMBL1886778
• 2-METHYL-N,N'-BIS(4-METHYLPHENYL)MALONAMIDE
• Oprea1_192892
• F1682-0034
• SMR000281399
• HMS1654M13
• SR-01000358444
• SR-01000358444-1
• Oprea1_847411
• 2-methyl-N1,N3-di-p-tolylmalonamide
• HMS2632H21
• AKOS000550311
• DTXSID101329763
• MLS000711632
• 60519-54-2

• Inchi： 1S/C18H20N2O2/c1-12-4-8-15(9-5-12)19-17(21)14(3)18(22)20-16-10-6-13(2)7-11-16/h4-11,14H,1-3H3,(H,19,21)(H,20,22)
• InChI Key： KEJQFDOCJMGSMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)C(C)C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-methyl-N,N'-bis(4-methylphenyl)propanediamide

2-Methyl-N,N'-bis(4-methylphenyl)propanediamide (CAS No. 60519-54-2): A Comprehensive Overview

2-Methyl-N,N'-bis(4-methylphenyl)propanediamide, also known by its CAS number 60519-54-2, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a central propanediamide backbone flanked by two 4-methylphenyl groups and a methyl group. The structural complexity of 2-methyl-N,N'-bis(4-methylphenyl)propanediamide makes it an interesting subject for both academic research and industrial applications.

In recent years, the study of 2-methyl-N,N'-bis(4-methylphenyl)propanediamide has gained considerable attention due to its potential in various chemical and biological processes. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules. The compound's ability to form stable amide bonds and its reactivity with different functional groups make it a valuable intermediate in organic synthesis. Researchers have explored its use in the development of new materials, such as polymers and coatings, where its unique properties can enhance performance and durability.

Another significant application of 2-methyl-N,N'-bis(4-methylphenyl)propanediamide is in the pharmaceutical industry. The compound has been investigated for its potential as a drug candidate or as a precursor for drug synthesis. Its structural features, particularly the presence of aromatic rings and amide functionalities, suggest that it could interact with biological targets in specific ways. Studies have shown that derivatives of 2-methyl-N,N'-bis(4-methylphenyl)propanediamide exhibit promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The biological activity of 2-methyl-N,N'-bis(4-methylphenyl)propanediamide has been further explored through various in vitro and in vivo experiments. For instance, recent research has demonstrated that certain derivatives of this compound can inhibit the activity of specific enzymes involved in inflammatory pathways. This finding has led to increased interest in developing these derivatives as potential therapeutic agents for inflammatory diseases such as arthritis and asthma.

In addition to its therapeutic potential, 2-methyl-N,N'-bis(4-methylphenyl)propanediamide has also been studied for its use in diagnostic imaging. The compound's ability to form stable complexes with metal ions has been exploited to create contrast agents for magnetic resonance imaging (MRI). These complexes can enhance the visibility of specific tissues or organs, providing valuable information for medical diagnosis and treatment planning.

The environmental impact of 2-methyl-N,N'-bis(4-methylphenyl)propanediamide is another important consideration. Researchers have conducted studies to evaluate its biodegradability and potential ecological effects. While initial findings suggest that the compound is relatively stable under environmental conditions, ongoing research aims to develop more sustainable synthesis methods and disposal practices to minimize any adverse impacts.

The synthesis of 2-methyl-N,N'-bis(4-methylphenyl)propanediamide involves several well-established chemical reactions. One common approach is the reaction of 2-methylpropionyl chloride with 4-methylaniline followed by reduction to form the desired diamide. Advances in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalysts that reduce waste and energy consumption.

In conclusion, 2-methyl-N,N'-bis(4-methylphenyl)propanediamide (CAS No. 60519-54-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and versatile reactivity make it an important subject for ongoing research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly significant role in various scientific and industrial fields.